Cas no 2411301-86-3 (N-1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl-2-chloroacetamide)

• Product Name: N-1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl-2-chloroacetamide
• CAS No: 2411301-86-3
• MF: C₁₃H₁₄ClN₃O₂
• MW: 279.722161769867
• CID: 5854566
• PubChem ID: 146086023
• Update Time: 2025-11-01

N-1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• 2411301-86-3
• N-[1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethyl]-2-chloroacetamide
• N-(1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethyl)-2-chloroacetamide
• EN300-26596162
• Z1562147166
• N-1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl-2-chloroacetamide

• Inchi： 1S/C13H14ClN3O2/c1-9(15-12(18)8-14)13-16-11(17-19-13)7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,15,18)
• InChI Key： PZDVKVXXDCDRLT-UHFFFAOYSA-N
• SMILES： ClCC(NC(C)C1=NC(CC2C=CC=CC=2)=NO1)=O

Computed Properties

• Exact Mass: 279.0774544g/mol
• Monoisotopic Mass: 279.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68Ų

Additional information on N-1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl-2-chloroacetamide

Comprehensive Overview of N-1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl-2-chloroacetamide (CAS No. 2411301-86-3): Properties, Applications, and Research Insights

N-1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl-2-chloroacetamide (CAS No. 2411301-86-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a 1,2,4-oxadiazole core, a heterocyclic moiety known for its versatility in drug design, coupled with a chloroacetamide functional group that enhances its reactivity. This combination makes it a promising candidate for applications ranging from medicinal chemistry to material science.

In recent years, the demand for novel heterocyclic compounds like N-1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl-2-chloroacetamide has surged, driven by advancements in targeted drug delivery and sustainable agriculture. Researchers are particularly interested in its potential as a bioactive scaffold, with studies exploring its interactions with enzymes and receptors. The benzyl substituent in its structure further contributes to its lipophilicity, a critical factor in optimizing pharmacokinetic properties.

The synthesis of CAS No. 2411301-86-3 typically involves multi-step organic reactions, including cyclization and acylation processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its chloroacetamide group, the compound exhibits moderate electrophilicity, making it a valuable intermediate for derivatization in combinatorial chemistry.

From an industrial perspective, N-1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl-2-chloroacetamide aligns with the growing focus on green chemistry and atom economy. Its potential applications extend to crop protection formulations, where its mode of action could complement existing pest management strategies. Additionally, its role in peptide mimetics and small-molecule inhibitors is under investigation, particularly in oncology and infectious disease research.

Environmental and safety profiles of CAS No. 2411301-86-3 are rigorously evaluated to ensure compliance with global regulatory standards. Researchers emphasize the importance of structure-activity relationship (SAR) studies to refine its biological efficacy while minimizing unintended effects. As the scientific community continues to explore heterocyclic optimization, this compound remains a focal point for innovation in both academia and industry.

In summary, N-1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl-2-chloroacetamide represents a convergence of synthetic ingenuity and practical utility. Its CAS No. 2411301-86-3 serves as a key identifier for researchers navigating databases like SciFinder and Reaxys. With ongoing studies highlighting its multifaceted potential, this compound is poised to contribute to breakthroughs in precision medicine and agrochemical innovation.